Cas no 2228440-47-7 (2-1-(5-fluoropyridin-3-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(5-fluoropyridin-3-yl)cyclobutylethan-1-amine
• CAS No: 2228440-47-7
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 6029810
• PubChem ID: 165965220
• Update Time: 2025-07-18

2-1-(5-fluoropyridin-3-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-fluoropyridin-3-yl)cyclobutylethan-1-amine
• EN300-1805761
• 2-[1-(5-fluoropyridin-3-yl)cyclobutyl]ethan-1-amine
• 2228440-47-7

• Inchi： 1S/C11H15FN2/c12-10-6-9(7-14-8-10)11(4-5-13)2-1-3-11/h6-8H,1-5,13H2
• InChI Key： YQPBFLNSVODVJD-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C1(CCN)CCC1

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(5-fluoropyridin-3-yl)cyclobutylethan-1-amine

Recent Advances in the Study of 2-1-(5-fluoropyridin-3-yl)cyclobutylethan-1-amine (CAS: 2228440-47-7)

The compound 2-1-(5-fluoropyridin-3-yl)cyclobutylethan-1-amine (CAS: 2228440-47-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique cyclobutyl and fluoropyridinyl moieties, has been the subject of several studies aimed at exploring its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-1-(5-fluoropyridin-3-yl)cyclobutylethan-1-amine to enhance its bioavailability and target specificity. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and microwave-assisted reactions, to achieve high yields and purity. The compound's structural features, particularly the fluoropyridinyl group, have been identified as critical for its interaction with biological targets, such as neurotransmitter receptors and enzymes involved in metabolic pathways.

In vitro and in vivo studies have demonstrated that 2-1-(5-fluoropyridin-3-yl)cyclobutylethan-1-amine exhibits promising activity as a modulator of central nervous system (CNS) receptors. Specifically, it has shown affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders. Preliminary data from animal models indicate that the compound may have anxiolytic and antidepressant effects, although further studies are needed to confirm these findings and elucidate the underlying mechanisms.

Another area of interest is the compound's potential role in oncology. Recent research has explored its ability to inhibit specific kinases involved in cancer cell proliferation and survival. The fluoropyridinyl moiety appears to enhance the compound's binding affinity to these kinases, making it a candidate for further development as a targeted therapy. Early-stage clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

In addition to its therapeutic potential, 2-1-(5-fluoropyridin-3-yl)cyclobutylethan-1-amine has also been studied for its pharmacokinetic properties. Researchers have investigated its metabolic stability, distribution, and elimination profiles to optimize dosing regimens and minimize potential side effects. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been employed to monitor the compound's concentration in biological samples and assess its bioavailability.

Despite the promising findings, several challenges remain in the development of 2-1-(5-fluoropyridin-3-yl)cyclobutylethan-1-amine as a therapeutic agent. These include the need for improved synthetic routes to scale up production, as well as a deeper understanding of its off-target effects and long-term safety. Collaborative efforts between academia and industry are essential to address these challenges and advance the compound toward clinical application.

In conclusion, 2-1-(5-fluoropyridin-3-yl)cyclobutylethan-1-amine (CAS: 2228440-47-7) represents a promising candidate for further research and development in the fields of neuroscience and oncology. Its unique chemical structure and pharmacological profile offer numerous opportunities for innovation, but continued investigation is required to fully realize its therapeutic potential. This research brief highlights the current state of knowledge and underscores the importance of ongoing studies to validate and expand upon these findings.